Cas no 1248551-27-0 (2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers)

• Product Name: 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers
• CAS No: 1248551-27-0
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• MDL: MFCD17267841
• CID: 5240486
• PubChem ID: 102533947
• Update Time: 2025-10-29

2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)oxolane-3-carboxylic acid
• GLRQBASJUIOWPZ-UHFFFAOYSA-N
• 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers

• MDL： MFCD17267841
• Inchi： 1S/C6H7F3O3/c7-6(8,9)4-3(5(10)11)1-2-12-4/h3-4H,1-2H2,(H,10,11)
• InChI Key： GLRQBASJUIOWPZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CCO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5

Additional information on 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers

Introduction to 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers (CAS No: 1248551-27-0)

2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers, identified by the Chemical Abstracts Service Number (CAS No) 1248551-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This mixture of diastereomers exhibits unique structural and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a trifluoromethyl group and a cyclic oxolane structure imparts distinct reactivity and stability, which are highly sought after in drug development.

The trifluoromethyl group is a crucial functional moiety in modern pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. This group is frequently incorporated into drug candidates to prolong their half-life and reduce susceptibility to enzymatic degradation. In the context of 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers, the trifluoromethyl substituent contributes to the compound's overall efficacy and selectivity, making it an attractive building block for medicinal chemists.

The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, provides additional versatility in terms of conformational flexibility and electronic properties. This structural feature allows for diverse interactions with biological macromolecules, including enzymes and receptors. The mixture of diastereomers in this compound further enhances its potential utility by offering a range of stereoisomers, each with distinct chemical and biological properties. Such stereochemical diversity is often exploited in drug design to optimize potency and minimize side effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluorinated aromatic or heterocyclic systems. The combination of the trifluoromethyl group with the oxolane ring in 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers aligns with this trend, as it provides a scaffold that can be readily modified to generate structurally diverse drug candidates. This compound has been investigated as a precursor in the synthesis of inhibitors targeting various disease-related pathways, including cancer and inflammatory disorders.

The pharmaceutical industry has increasingly recognized the importance of advanced intermediates like 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers in accelerating drug discovery processes. By leveraging its unique structural features, researchers can rapidly explore new chemical space and identify lead compounds with improved pharmacological profiles. The mixture of diastereomers ensures that multiple stereoisomers are available for evaluation, allowing for a more comprehensive assessment of their biological activity and potential therapeutic value.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical for treating cancers and other chronic diseases. The trifluoromethyl group enhances the binding affinity of these inhibitors to their target enzymes by increasing lipophilicity and reducing hydrogen bonding interactions. Additionally, the oxolane ring provides steric hindrance that can fine-tune enzyme inhibition without affecting off-target activities. This dual functionality makes 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers a promising candidate for developing next-generation kinase inhibitors.

The use of computational chemistry and molecular modeling techniques has further facilitated the exploration of this compound's potential applications. These methods allow researchers to predict how different stereoisomers interact with biological targets at the atomic level, enabling rational design of more effective drug candidates. By integrating experimental data with computational insights, scientists can optimize synthetic routes and improve yields for large-scale production.

In conclusion, 2-(trifluoromethyl)oxolane-3-carboxylic acid, Mixture of diastereomers (CAS No: 1248551-27-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its incorporation into drug development pipelines holds promise for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative treatments.